![molecular formula C18H22N2O5S B6506618 methyl 4-({2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}sulfamoyl)benzoate CAS No. 1421442-06-9](/img/structure/B6506618.png)
methyl 4-({2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}sulfamoyl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-({2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}sulfamoyl)benzoate, also known as MDHB, is an organic compound that has been studied for its potential applications in a variety of scientific fields. MDHB has been found to possess a range of properties, including antioxidant and anti-inflammatory activities, making it a promising candidate for a variety of research applications.
Scientific Research Applications
Methyl 4-({2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}sulfamoyl)benzoate has been studied for its potential applications in a variety of scientific fields, including biochemistry, pharmacology, and toxicology. In particular, this compound has been found to possess antioxidant and anti-inflammatory activities, suggesting potential applications in the treatment of various diseases. Additionally, this compound has been found to possess anti-bacterial and anti-fungal properties, making it a promising candidate for the development of novel antibiotics.
Mechanism of Action
The mechanism of action of methyl 4-({2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}sulfamoyl)benzoate is not yet fully understood, but it is believed to involve the inhibition of the production of reactive oxygen species (ROS), which are molecules that can cause oxidative damage to cells. Additionally, this compound has been found to possess anti-inflammatory properties, which may be mediated through the inhibition of pro-inflammatory cytokines and the activation of anti-inflammatory cytokines.
Biochemical and Physiological Effects
This compound has been found to possess a range of biochemical and physiological effects. In particular, this compound has been found to possess antioxidant and anti-inflammatory activities, suggesting potential applications in the treatment of various diseases. Additionally, this compound has been found to possess anti-bacterial and anti-fungal properties, making it a promising candidate for the development of novel antibiotics.
Advantages and Limitations for Lab Experiments
Methyl 4-({2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}sulfamoyl)benzoate has a number of advantages as a research compound, including its low toxicity and cost-effectiveness. Additionally, this compound is relatively easy to synthesize, making it a convenient option for use in laboratory experiments. However, this compound is not without its limitations, as its mechanism of action is not yet fully understood and its effects on human health are still largely unknown.
Future Directions
The potential applications of methyl 4-({2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}sulfamoyl)benzoate are still being explored, and there are a number of future directions that could be taken to further its research. For example, further research could be done to better understand the mechanism of action of this compound and its effects on human health. Additionally, further studies could be done to explore the potential applications of this compound in the development of novel antibiotics or other therapeutic compounds. Finally, further research could be done to explore the potential synergistic effects of combining this compound with other compounds, such as vitamins or other antioxidants.
Synthesis Methods
Methyl 4-({2-[4-(dimethylamino)phenyl]-2-hydroxyethyl}sulfamoyl)benzoate can be synthesized through a two-step process, beginning with the reaction of 4-amino-2-hydroxybenzoic acid with dimethylamine in the presence of a suitable acid catalyst. The resulting product is then reacted with methyl sulfamate in the presence of a base catalyst to yield this compound.
properties
IUPAC Name |
methyl 4-[[2-[4-(dimethylamino)phenyl]-2-hydroxyethyl]sulfamoyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O5S/c1-20(2)15-8-4-13(5-9-15)17(21)12-19-26(23,24)16-10-6-14(7-11-16)18(22)25-3/h4-11,17,19,21H,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGALGAWUHKEGOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(CNS(=O)(=O)C2=CC=C(C=C2)C(=O)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.